N-(3,4-dimethoxyphenyl)-2-[(2,5-diphenyl-1H-imidazol-4-yl)sulfanyl]acetamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-[(2,5-diphenyl-1H-imidazol-4-yl)sulfanyl]acetamide
• InChI: InChI=1S/C25H23N3O3S/c1-30-20-14-13-19(15-21(20)31-2)26-22(29)16-32-25-23(17-9-5-3-6-10-17)27-24(28-25)18-11-7-4-8-12-18/h3-15H,16H2,1-2H3,(H,26,29)(H,27,28)
• InChI Key: AUBNNIQCUKUBPR-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)CSC2=C(NC(=N2)C3=CC=CC=C3)C4=CC=CC=C4)OC
• Molecular Formula: C25H23N3O3S
• Molecular Weight: 445.5 g/mol
• CAS No.: 901242-52-2

Description

N-(3,4-dimethoxyphenyl)-2-[(2,5-diphenyl-1H-imidazol-4-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C25H23N3O3S and its molecular weight is 445.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research efforts have been concentrated on designing and synthesizing various derivatives of oxadiazole and acetamide to explore their multifunctional potential. For instance, compounds with structures related to the specified chemical have been synthesized to evaluate their antibacterial and anti-enzymatic properties. These studies often employ spectral analytical techniques such as IR, EI-MS, ^1H NMR, and ^13C-NMR for structural elucidation, highlighting the importance of these methodologies in confirming the identity and purity of synthesized compounds (Nafeesa et al., 2017).

Pharmacological Evaluation

The synthesized derivatives have been subject to pharmacological evaluations to assess their potential as antibacterial agents and enzyme inhibitors. For example, specific compounds within this chemical family demonstrated significant antibacterial activity against both gram-positive and gram-negative bacteria, as well as moderate enzyme inhibition properties against targets such as acetylcholinesterase and butyrylcholinesterase. These activities suggest the therapeutic potential of these compounds in treating bacterial infections and their possible application in neurodegenerative disease research due to their enzyme inhibition capabilities (Siddiqui et al., 2014).

Molecular Docking Studies

Molecular docking studies have been conducted to further understand the interaction of these compounds with biological targets. This computational approach helps in identifying active binding sites and predicting the bioactivity of compounds, providing valuable insights into their mechanism of action at the molecular level. Such studies are essential for the rational design of compounds with enhanced efficacy and specificity for their biological targets (Yamali et al., 2020).